N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C17H22N2O3S/c1-2-23(20,21)18-12-16(17-8-5-11-22-17)19-10-9-14-6-3-4-7-15(14)13-19/h3-8,11,16,18H,2,9-10,12-13H2,1H3
• InChI Key: HZRCHKWTMBBYMZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC(C1=CC=CO1)N2CCC3=CC=CC=C3C2
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide, also known as DHMEQ, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for future drug development.

Scientific Research Applications

• Inhibition of Protein Kinases : One significant application is in the inhibition of protein kinases. Isoquinolinesulfonamides like H-89 exhibit potent inhibitory action against cyclic AMP-dependent protein kinase (protein kinase A), which plays a crucial role in cellular signaling processes. This inhibition can modulate neurite outgrowth in PC12 cells, indicating its potential in neuroscience research (Chijiwa et al., 1990).

• Carbonic Anhydrase Interaction : These compounds also interact with human carbonic anhydrases (hCAs), enzymes involved in many physiological and pathological processes. Understanding these interactions can aid in the design of selective inhibitors for certain hCA isozymes, which is significant in cancer and neurological research (Mader et al., 2011).

• Cytotoxicity and Antimicrobial Properties : Isoquinolinesulfonamides have shown potential in cytotoxicity, antimicrobial, and anti-inflammatory studies. For example, specific derivatives possess marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines (Zablotskaya et al., 2013).

• Vasodilatory Activity : Certain derivatives, such as N-(2-aminoethyl)-5-isoquinolinesulfonamide, show significant vasodilatory action, relevant to cardiovascular research (Morikawa et al., 1989).

• Synthesis and Characterization of Derivatives : Research also focuses on the synthesis and characterization of various derivatives of isoquinolinesulfonamides, which are essential for understanding their structural and functional properties. This research aids in the development of new therapeutic agents with potential anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).

• Chemical Structure and Activity Correlation : There's ongoing research to correlate the biological results of these compounds with their structural characteristics and physicochemical parameters, which is crucial for drug development and pharmacological studies (Chen et al., 2006).